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Compound of Interest

Compound Name:
Scopolamine N-oxide

hydrobromide

CAS No.: 6106-81-6

Cat. No.: B1200205 Get Quote

Abstract & Scope
Scopolamine N-oxide hydrobromide (also known as Genoscopolamine) is a primary

metabolite and synthetic impurity of the tropane alkaloid Scopolamine. Unlike its parent

compound, the N-oxide possesses a polar coordinate covalent N-O bond, rendering it

significantly more hydrophilic and chemically reactive.[1] This guide provides a rigorous

technical framework for the handling, storage, and analytical validation of Scopolamine N-
oxide hydrobromide. It addresses the compound's susceptibility to photo-degradation,

hygroscopic instability, and thermal elimination, offering self-validating protocols for researchers

in toxicology, forensic analysis, and pharmaceutical quality control.[1]

Physicochemical Profile
Understanding the fundamental properties of Scopolamine N-oxide is a prerequisite for

ensuring data integrity.
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Property Specification Critical Note

CAS Number
6106-81-6 (Salt); 97-75-6

(Free Base)

Ensure CAS matches salt form

(HBr) for MW calculations.[1]

Molecular Formula C₁₇H₂₁NO₅[1][2][3] · HBr
Stoichiometry affects

gravimetric preparation.[1]

Molecular Weight ~400.26 g/mol (Salt)

Use this value for molarity

calculations, not the free base

(319.35).[1]

Appearance
White to off-white crystalline

powder

Yellowing indicates photo-

oxidation or thermal

degradation.[1]

Solubility
Water (>50 mg/mL), Ethanol,

DMSO

Hygroscopic: Absorbs

atmospheric moisture rapidly.

[1]

pKa ~3.2 (3% aq.[1][3] solution)
Acidic in solution due to HBr

counterion.[1]

Melting Point 195°C (Decomposes)

Do not heat to dry; thermal

elimination occurs before

melting.[1]

Stability Mechanisms & Degradation Logic
Scopolamine N-oxide is thermodynamically less stable than Scopolamine due to the N-oxide

moiety.[1] Three primary degradation vectors must be controlled:

Photo-Chemical Reduction/Cleavage: Exposure to UV/VIS light promotes radical formation,

leading to N-O bond cleavage (reverting to Scopolamine) or complex ring fragmentation.[1]

Hydrolysis (Ester Cleavage): The ester linkage between the tropic acid moiety and the

scopine ring is susceptible to hydrolytic cleavage, accelerated by extreme pH (both acidic

and basic) and temperature.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://www.axios-research.com/products/scopolamine-n-oxide
https://www.drugfuture.com/chemdata/scopolamine-n-oxide.html
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://www.drugfuture.com/chemdata/scopolamine-n-oxide.html
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://pubchem.ncbi.nlm.nih.gov/compound/97-75-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Elimination (Cope Elimination): While less common in salts than free bases, N-

oxides can undergo Cope elimination at elevated temperatures, yielding a hydroxylamine

and an alkene.[1]

Diagram 1: Degradation Pathways
The following logic tree illustrates the critical degradation checkpoints.
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Caption: Primary degradation vectors for Scopolamine N-oxide. Note that photoreduction can

revert the N-oxide to the parent Scopolamine, confounding metabolic studies.

Handling Protocol
Objective: To manipulate the substance without inducing degradation or compromising user

safety. Safety Alert: Scopolamine N-oxide is a potent anticholinergic.[1] It is fatal if swallowed or

inhaled (Category 1/2).[1]

Environmental Control[1]
Lighting: Perform all weighing and solubilization under amber light or in a hood with UV

filters.[1]

Atmosphere: Use a glove box or a dedicated desiccator for opening vials.[1] The substance

is hygroscopic; moisture absorption alters the effective mass.

Solubilization Workflow
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Equilibration: Allow the storage vial to reach room temperature (20-25°C) inside a desiccator

before opening to prevent condensation.

Weighing: Use an anti-static microbalance. Do not return excess powder to the stock vial.

Solvent Choice:

Preferred: Water or 0.1M Phosphate Buffer (pH 6.0).[1]

Alternative: DMSO (Use fresh, anhydrous DMSO; stored DMSO absorbs water).[1]

Dissolution: Vortex gently. Do not sonicate for >30 seconds, as localized heating can initiate

degradation.[1]

Diagram 2: Safe Handling Workflow
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Caption: Step-by-step workflow to minimize moisture uptake and thermal stress during

preparation.

Storage Protocol
Solid State Storage
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Temperature: -20°C (Long-term: up to 3 years).[1][4]

Container: Amber glass vial with a Teflon-lined screw cap.[1] Seal with Parafilm to reduce

gas exchange.[1]

Desiccation: Store the vial inside a secondary container (jar) containing active silica gel or

molecular sieves.

Solution Storage
Stability Window:

4°C (Refrigerated): Use within 24-48 hours.[1]

-20°C (Frozen): Stable for ~1 month.[1]

-80°C (Deep Freeze): Stable for ~6-12 months.[1]

Buffer: Avoid alkaline buffers (pH > 7.[1]5) which accelerate ester hydrolysis.[1] Phosphate

buffered saline (PBS) at pH 6.0-6.5 is optimal.[1]

Freeze-Thaw: Limit to one freeze-thaw cycle. Aliquot stock solutions immediately after

preparation to avoid repeated cycling.

Analytical Validation Protocol (HPLC)
Objective: To verify purity and detect degradation products (Scopolamine or Tropic Acid) before

experimental use.[1]

Method Parameters[2][5][6]
Column: C18 Reverse Phase (e.g., Zorbax Rx-SIL or Eurospher C18), 250 x 4.6 mm, 5 µm.

[1]

Mobile Phase:

Solvent A: 40 mM Ammonium Acetate (adjusted to pH 6.5 with Acetic Acid).

Solvent B: Acetonitrile (HPLC Grade).[1]
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Ratio: Isocratic 50:50 (A:B) or Gradient (Start 90:10 A:B to 20:80).[1]

Flow Rate: 1.0 mL/min.[1][5]

Detection: UV at 210 nm (Maximal absorbance for tropane alkaloids).[1]

Temperature: 25°C.

Expected Results & Causality
Elution Order: Scopolamine N-oxide is more polar than Scopolamine.[1]

Scopolamine N-oxide:[1][2][3][6] Elutes earlier (e.g., ~4.5 - 5.0 min).

Scopolamine (Parent):[1][2][7][8] Elutes later (e.g., ~6.0 - 7.0 min).

Pass Criteria:

Main peak area > 98%.[1]

Scopolamine peak < 0.5% (Indicates no reduction).[1][9]

Fronting peaks (Indicates hydrolysis products like Tropic acid).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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